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Compound of Interest

Compound Name: 5-Cyclopropylpentanal

Cat. No.: B2521371 Get Quote

An In-depth Technical Guide to 5-
Cyclopropylpentanal
Disclaimer: Publicly available information regarding the specific discovery, synthesis, and

detailed experimental chemical properties of 5-Cyclopropylpentanal is limited. This guide is

compiled based on general principles of organic chemistry, predicted data, and information

available for analogous compounds.

Introduction
5-Cyclopropylpentanal is an aliphatic aldehyde characterized by a five-carbon chain with a

terminal cyclopropyl group. While not a widely studied compound with a significant body of

dedicated research, its structure is of interest in organic synthesis, potentially as an

intermediate in the preparation of more complex molecules in fields such as agrochemicals and

pharmaceuticals. The presence of the strained cyclopropyl ring offers unique reactivity and

conformational properties. This guide aims to provide a comprehensive overview of its probable

chemical properties and synthetic methodologies based on established chemical knowledge.

Discovery and Synthesis
There is no definitive record of the initial discovery or first published synthesis of 5-
Cyclopropylpentanal in peer-reviewed scientific literature. It is likely that this compound has

been synthesized as an intermediate in various research endeavors without being the primary

focus of publication.
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A plausible and commonly employed synthetic route to 5-Cyclopropylpentanal is the oxidation

of its corresponding primary alcohol, 5-cyclopropyl-1-pentanol.

General Experimental Protocol: Oxidation of 5-
Cyclopropyl-1-pentanol
This protocol describes a general method for the oxidation of 5-cyclopropyl-1-pentanol to 5-
Cyclopropylpentanal using pyridinium chlorochromate (PCC), a common and relatively mild

oxidizing agent for converting primary alcohols to aldehydes.

Materials:

5-cyclopropyl-1-pentanol

Pyridinium chlorochromate (PCC)

Dichloromethane (DCM), anhydrous

Silica gel

Celatom® or Florisil®

Diethyl ether

Anhydrous magnesium sulfate

Round-bottom flask

Magnetic stirrer and stir bar

Dropping funnel

Inert atmosphere setup (e.g., nitrogen or argon line)

Rotary evaporator

Chromatography column
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Procedure:

A solution of 5-cyclopropyl-1-pentanol (1 equivalent) in anhydrous dichloromethane is added

to a stirred suspension of pyridinium chlorochromate (PCC) (1.5 equivalents) and a small

amount of silica gel in a round-bottom flask under an inert atmosphere.

The reaction mixture is stirred at room temperature for 2-4 hours, and the progress of the

reaction is monitored by thin-layer chromatography (TLC).

Upon completion, the reaction mixture is diluted with diethyl ether and filtered through a pad

of Celatom® or Florisil® to remove the chromium salts.

The filtrate is concentrated under reduced pressure using a rotary evaporator.

The crude product is purified by column chromatography on silica gel using a suitable eluent

system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 5-Cyclopropylpentanal.

The final product is characterized by spectroscopic methods (¹H NMR, ¹³C NMR, IR, and

MS).

Chemical Properties
The chemical properties of 5-Cyclopropylpentanal are dictated by the presence of the

aldehyde functional group and the terminal cyclopropyl ring.

Physical Properties (Predicted)
Property Value

Molecular Formula C₈H₁₄O

Molecular Weight 126.20 g/mol

Boiling Point Approx. 170-180 °C (at 760 mmHg)

Density Approx. 0.89 g/cm³

Solubility
Soluble in organic solvents; sparingly soluble in

water
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Spectroscopic Data (Predicted)
Spectroscopy Predicted Chemical Shifts / Bands

¹H NMR

* -CHO: ~9.7 ppm (triplet) * -CH₂-CHO: ~2.4

ppm (multiplet) * Cyclopropyl-CH: ~0.4 ppm

(multiplet) * Other -CH₂-: 1.2-1.7 ppm

(multiplets) * Cyclopropyl-CH₂: ~0.0 ppm

(multiplet)

¹³C NMR

* C=O: ~202 ppm * -CH₂-CHO: ~44 ppm *

Cyclopropyl-CH: ~10 ppm * Other -CH₂-: 22-35

ppm * Cyclopropyl-CH₂: ~4 ppm

IR Spectroscopy

* C=O stretch (aldehyde): ~1725 cm⁻¹ * C-H

stretch (aldehyde): ~2720 cm⁻¹ and ~2820 cm⁻¹

* C-H stretch (aliphatic): ~2850-3000 cm⁻¹ *

Cyclopropyl C-H stretch: ~3080 cm⁻¹

Mass Spectrometry

* Molecular Ion (M⁺): m/z = 126 * Key

Fragments: Loss of H (M-1), loss of CHO (M-

29), loss of C₃H₅ (cyclopropyl group, M-41)

Reactivity
The aldehyde group is the primary site of reactivity, susceptible to nucleophilic attack and

oxidation. The cyclopropyl group is generally stable but can undergo ring-opening reactions

under certain conditions (e.g., with strong acids or in the presence of certain transition metals).

Common Reactions:

Oxidation: Can be readily oxidized to 5-cyclopropylpentanoic acid using common oxidizing

agents like potassium permanganate or Jones reagent.

Reduction: The aldehyde can be reduced to 5-cyclopropyl-1-pentanol using reducing agents

such as sodium borohydride or lithium aluminum hydride.

Wittig Reaction: Reacts with phosphorus ylides to form alkenes.

Grignard Reaction: Reacts with Grignard reagents to form secondary alcohols.
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Aldol Condensation: Can undergo self-condensation or crossed aldol condensation in the

presence of an acid or base catalyst.

Visualization of Synthetic Workflow
The following diagram illustrates a logical workflow for the synthesis and purification of 5-
Cyclopropylpentanal.

5-cyclopropyl-1-pentanol

Oxidation

PCC, DCM

Filtration & ConcentrationReaction Mixture Column ChromatographyCrude Product 5-CyclopropylpentanalPurified Product Spectroscopic Analysis
(NMR, IR, MS)

Click to download full resolution via product page

Caption: Synthetic workflow for 5-Cyclopropylpentanal.

Conclusion
5-Cyclopropylpentanal is a simple aliphatic aldehyde with a terminal cyclopropyl moiety.

While specific data on this compound is scarce in the public domain, its synthesis can be

reliably achieved through standard oxidation of the corresponding alcohol. Its chemical

behavior is expected to be characteristic of aliphatic aldehydes, with the cyclopropyl group

imparting subtle but potentially useful structural and reactivity features. This guide provides a

foundational understanding for researchers and scientists interested in the synthesis and

potential applications of this and related molecules. Further experimental investigation is

required to fully characterize its properties and explore its synthetic utility.

To cite this document: BenchChem. [discovery and chemical properties of 5-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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